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Introduction
The NuA4/TIP60 complex is a highly conserved histone acetyltransferase (HAT) complex

essential for the regulation of gene expression, DNA repair, and cell cycle control. Its catalytic

subunit, KAT5 (also known as TIP60), acetylates histones H4 and H2A, as well as the histone

variant H2AZ, thereby modulating chromatin structure and function. Within this intricate

molecular machinery, Bromodomain-containing protein 8 (BRD8) serves as a critical subunit,

acting as a reader of acetylated histones and playing a multifaceted role in the complex's

recruitment and activity. This technical guide provides an in-depth exploration of the function of

BRD8 in relation to the NuA4/TIP60 complex, presenting key quantitative data, detailed

experimental protocols, and visual representations of the associated molecular pathways and

workflows.

Data Presentation
Quantitative Analysis of BRD8 Interactions and Function
The following tables summarize key quantitative data from studies investigating the interactions

and functional consequences of BRD8 within and independent of the NuA4/TIP60 complex.
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Interaction Method Affinity/Stoichiometry Reference

BRD8 with small

molecule inhibitor

(DN01)

AlphaScreen IC50 = 85 nM [1]

BRD8 with small

molecule inhibitor

(DN02)

BromoScan Kd = 32 nM [2]

BRD8 with Histone

H2AZ
In vitro pull-down

Binds to unacetylated

H2AZ; binding is

substantially

decreased by H2AZ

acetylation.

[3]

BRD8 with Histone H4 NanoBRET
Specific interaction

detected.
[4]

Table 1: Quantitative analysis of BRD8 interactions. This table provides a summary of the

measured binding affinities and interactions of BRD8 with small molecule inhibitors and histone

substrates.
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Experiment Cell Lines Key Findings Reference

RNA-seq after BRD8

knockdown
HCT116, SW480

590 genes down-

regulated, 460 genes

up-regulated.

[4]

RNA-seq after TIP60

knockdown
HCT116, SW480

643 genes down-

regulated, 527 genes

up-regulated.

[4]

Overlap of

downregulated genes
HCT116, SW480

169 genes commonly

down-regulated by

BRD8 and TIP60

knockdown.

[4]

ChIP-seq for BRD8 Glioblastoma cells

~7.0% of BRD8 peaks

are located at

promoters.

[3]

ChIP-seq for H2AZ Glioblastoma cells

~27.9% of H2AZ-

bound regions are at

promoters.

[3]

Table 2: Summary of quantitative data from functional genomics studies. This table outlines the

results from RNA-sequencing and Chromatin Immunoprecipitation sequencing experiments,

highlighting the number of genes affected by BRD8 and TIP60 depletion and the genomic

distribution of BRD8.

Signaling Pathways and Logical Relationships
The following diagrams, generated using the DOT language, illustrate the key signaling

pathways and experimental workflows related to the function of BRD8 within the NuA4/TIP60

complex.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10139981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10139981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10139981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10189659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10189659/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2420348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BRD8 in NuA4/TIP60-Mediated Transcriptional Regulation
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Caption: BRD8 recognizes acetylated histones, recruiting the NuA4/TIP60 complex to regulate

transcription.
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TIP60-Independent Function of BRD8 in Cell Cycle Progression
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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